Cas no 2680815-48-7 (benzyl N-(2-sulfamoylphenyl)methylcarbamate)

• Product Name: benzyl N-(2-sulfamoylphenyl)methylcarbamate
• CAS No: 2680815-48-7
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5636036
• PubChem ID: 165928051
• Update Time: 2025-06-08

benzyl N-(2-sulfamoylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680815-48-7
• benzyl N-[(2-sulfamoylphenyl)methyl]carbamate
• EN300-28293898
• benzyl N-(2-sulfamoylphenyl)methylcarbamate

• Inchi： 1S/C15H16N2O4S/c16-22(19,20)14-9-5-4-8-13(14)10-17-15(18)21-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18)(H2,16,19,20)
• InChI Key： LLXHQOYCRDILJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CNC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(2-sulfamoylphenyl)methylcarbamate

Benzyl N-(2-Sulfamoylphenyl)methylcarbamate (CAS No. 2680815-48-7): A Comprehensive Overview

Benzyl N-(2-sulfamoylphenyl)methylcarbamate (CAS No. 2680815-48-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of benzyl N-(2-sulfamoylphenyl)methylcarbamate is composed of a benzyl group, a sulfamoyl moiety, and a carbamate functional group. These components contribute to its distinct chemical properties and biological activities. The benzyl group enhances the compound's lipophilicity, facilitating its cellular uptake and distribution. The sulfamoyl moiety, known for its ability to form hydrogen bonds and interact with biological targets, adds to the compound's binding affinity and selectivity. The carbamate functional group, on the other hand, imparts stability and modulates the compound's reactivity.

Recent studies have highlighted the potential of benzyl N-(2-sulfamoylphenyl)methylcarbamate in various therapeutic applications. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that benzyl N-(2-sulfamoylphenyl)methylcarbamate could be a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, benzyl N-(2-sulfamoylphenyl)methylcarbamate has shown potential as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism underlying this activity is thought to involve the modulation of apoptosis signaling pathways and the inhibition of angiogenesis, which are critical processes in tumor growth and metastasis.

The pharmacokinetic profile of benzyl N-(2-sulfamoylphenyl)methylcarbamate has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-(2-sulfamoylphenyl)methylcarbamate in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions and cancer. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, benzyl N-(2-sulfamoylphenyl)methylcarbamate (CAS No. 2680815-48-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.